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Experimental Profile of Sigmoidins A and B
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Sigmoidin
B

Selective
inhibitor [1]

No effect [1] Potent
scavenger [1]

83% inhibition of
oedema [1]

Inhibited oedema
formation at 60

min [1]

Sigmoidin
A

Selective

inhibitor (IC₅₀

= 31 µM) [1]

No effect [1] Potent

scavenger [1]

89% inhibition of

oedema [1]

No significant

inhibition [1]

Detailed Experimental Protocols

The key findings for Sigmoidin B are based on the following established experimental methodologies:

5-LOX and COX-1 Inhibition Assay (Cell-Free): The inhibitory activity on arachidonic acid
metabolism was tested using enzymatic preparations. Sigmoidins A and B were found to be selective

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 5 Tech Support

https://www.smolecule.com/products/s600236?utm_src=pdf-body
https://www.smolecule.com/products/s600236?utm_src=pdf-interest
https://www.thieme-connect.com/products/ejournals/html/10.1055/s-2004-815484?device=desktop&innerWidth=412&offsetWidth=412
https://www.thieme-connect.com/products/ejournals/html/10.1055/s-2004-815484?device=desktop&innerWidth=412&offsetWidth=412
https://www.thieme-connect.com/products/ejournals/html/10.1055/s-2004-815484?device=desktop&innerWidth=412&offsetWidth=412
https://www.thieme-connect.com/products/ejournals/html/10.1055/s-2004-815484?device=desktop&innerWidth=412&offsetWidth=412
https://www.thieme-connect.com/products/ejournals/html/10.1055/s-2004-815484?device=desktop&innerWidth=412&offsetWidth=412
https://www.thieme-connect.com/products/ejournals/html/10.1055/s-2004-815484?device=desktop&innerWidth=412&offsetWidth=412
https://www.thieme-connect.com/products/ejournals/html/10.1055/s-2004-815484?device=desktop&innerWidth=412&offsetWidth=412
https://www.thieme-connect.com/products/ejournals/html/10.1055/s-2004-815484?device=desktop&innerWidth=412&offsetWidth=412
https://www.thieme-connect.com/products/ejournals/html/10.1055/s-2004-815484?device=desktop&innerWidth=412&offsetWidth=412
https://www.thieme-connect.com/products/ejournals/html/10.1055/s-2004-815484?device=desktop&innerWidth=412&offsetWidth=412
https://www.smolecule.com/products/s600236?utm_src=pdf-body
https://www.smolecule.com/products/s600236?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


inhibitors of 5-LOX, with no observed effect on COX-1 activity, indicating a specific mechanism that

avoids the side effects associated with COX inhibition [1].
In Vivo Anti-inflammatory Models:

TPA-induced mouse ear oedema: Inflammation was induced by topical application of 12-O-
tetradecanoylphorbol 13-acetate (TPA) on the mouse ear. The anti-inflammatory effect was

measured as the percentage reduction of oedema compared to a control group [1].
Phospholipase A2 (PLA2)-induced mouse paw oedema: Inflammation was induced by

injecting PLA2 into the subplantar region of a mouse paw. Oedema formation was measured
volumetrically after 60 minutes, and the percentage inhibition was calculated [1].

Antioxidant Activity (DPPH Assay): The stable 1,1-diphenyl-2-picrylhydrazyl (DPPH) free radical
was used to test the compounds' radical scavenging ability. Both Sigmoidins A and B proved to be

potent scavengers, which may contribute to their overall anti-inflammatory effect [1].

Mechanism of Action in Context

To understand how Sigmoidin B works, it's helpful to see where 5-LOX inhibition fits into the inflammatory

pathway. The diagram below illustrates this process and the site of inhibition.

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 5 Tech Support

https://www.thieme-connect.com/products/ejournals/html/10.1055/s-2004-815484?device=desktop&innerWidth=412&offsetWidth=412
https://www.thieme-connect.com/products/ejournals/html/10.1055/s-2004-815484?device=desktop&innerWidth=412&offsetWidth=412
https://www.thieme-connect.com/products/ejournals/html/10.1055/s-2004-815484?device=desktop&innerWidth=412&offsetWidth=412
https://www.thieme-connect.com/products/ejournals/html/10.1055/s-2004-815484?device=desktop&innerWidth=412&offsetWidth=412
https://www.smolecule.com/products/s600236?utm_src=pdf-body
https://www.smolecule.com/products/s600236?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Cell Membrane

Arachidonic Acid (AA)

 Phospholipase A₂

Cyclooxygenase (COX)

 Metabolism

5-Lipoxygenase (5-LOX)

 Metabolism

Prostaglandins

Inflammatory Response

Leukotrienes (LTB4, LTC4, etc.)

Sigmoidin B
(Inhibition)

 Inhibits

Click to download full resolution via product page

As the diagram shows, 5-LOX is a key enzyme in the production of pro-inflammatory leukotrienes [2].

Inhibiting this enzyme is a recognized therapeutic strategy. The search results provide deep insights into how

inhibitors like Sigmoidin B might work at a molecular level by describing two natural inhibitors:

NDGA: An orthosteric inhibitor that binds directly in the enzyme's active site, competing with the
substrate arachidonic acid [3] [4].

AKBA: An allosteric inhibitor that binds to a different site, causing structural changes in the enzyme
that hinder the substrate from entering the active cavity [3] [4].

While the exact binding mode of Sigmoidin B (orthosteric or allosteric) is not specified in the available data,

its confirmed selectivity for 5-LOX over COX-1 is a significant characteristic [1].
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Interpretation and Research Implications

The data positions Sigmoidin B as a promising selective 5-LOX inhibitor with demonstrated efficacy in

preclinical models.

Key Strength: Its selectivity for 5-LOX is a major advantage, as dual COX/LOX inhibitors or non-

selective anti-inflammatories often come with side effects like gastrointestinal toxicity [5].
Comparative Activity: The differing activities of the two very similar flavanones in various models

suggest that the number of prenyl groups on the molecule influences their mechanism and potency, a
valuable insight for medicinal chemistry optimization [1].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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